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Compound of Interest

Compound Name: MMV1634566

Cat. No.: B15581491

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Chemical Structure
MMV1634566 is a complex synthetic molecule with the systematic IUPAC name 4-[4,5-bis(4-

chlorophenyl)-2-(4-methoxy-2-propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-

carbonyl]piperazin-2-one. Its chemical structure is characterized by a central dihydroimidazole

ring substituted with two chlorophenyl groups, a methoxy-isopropoxyphenyl group, and a

piperazin-2-one moiety attached via a carbonyl linker.

Table 1: Chemical and Physical Properties of MMV1634566
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Property Value

Molecular Formula C₃₀H₃₀Cl₂N₄O₄

IUPAC Name

4-[4,5-bis(4-chlorophenyl)-2-(4-methoxy-2-

propan-2-yloxyphenyl)-4,5-dihydroimidazole-1-

carbonyl]piperazin-2-one

SMILES

CC(C)OC1=C(C=CC(=C1)OC)C2=NC(C(N2C(=

O)N3CCNC(=O)C3)C4=CC=C(C=C4)Cl)C5=CC

=C(C=C5)Cl

Molecular Weight 581.5 g/mol

CAS Number 548472-68-0

Biological Activity and Mechanism of Action
As of the latest available data, specific in-depth experimental results detailing the biological

activity, mechanism of action, and associated signaling pathways for MMV1634566 have not

been extensively published in peer-reviewed literature.

While the core structure of MMV1634566 contains moieties found in other biologically active

compounds, direct evidence linking this specific molecule to a particular biological target or

pharmacological effect is not publicly available. A compound with a similar structural backbone

has been investigated in the context of proteolysis-targeting chimeras (PROTACs), suggesting

a potential, though unconfirmed, application in targeted protein degradation. This could involve

inducing the ubiquitination and subsequent proteasomal degradation of a target protein.

Specifically, a related compound was noted to induce PARP1 cleavage and apoptosis in the

MDA-MB-231 cell line. However, it is crucial to emphasize that this information does not directly

pertain to MMV1634566 and should be considered speculative without direct experimental

validation.

Further research, including target identification studies, phenotypic screening, and in vitro/in

vivo assays, is required to elucidate the specific biological function of MMV1634566.

Experimental Protocols
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Due to the limited availability of published research on MMV1634566, detailed experimental

protocols for its synthesis, purification, and biological evaluation are not available in the public

domain.

For researchers interested in investigating this compound, a general workflow for

characterization could be proposed.

General Experimental Workflow for Compound
Characterization
This logical workflow outlines the necessary steps to characterize the biological activity of a

novel compound like MMV1634566.
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Compound Synthesis & Purity

Biological Screening

Mechanism of Action Studies In Vivo Evaluation

Synthesis of MMV1634566 Purification (e.g., HPLC) Structural Characterization (NMR, MS)

Phenotypic Screening (e.g., Cell Viability)

Target-Based Screening

Target Identification (e.g., Affinity Chromatography, Proteomics) Target Validation (e.g., Knockdown/Overexpression) Signaling Pathway Analysis (e.g., Western Blot, Reporter Assays) Animal Model Studies Pharmacokinetics/Pharmacodynamics

MMV1634566
(Hypothetical)

Putative Target Protein
(e.g., PARP1)

Inhibition/Degradation

Caspase Cascade Activation

Leads to

DNA Fragmentation

Apoptosis
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[https://www.benchchem.com/product/b15581491/docs#an-in-depth-technical-guide-to-
mmv1634566]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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